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Compound of Interest

Compound Name: Ethyl 2-cyclobutylideneacetate

Cat. No.: B1317099 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of Ethyl 2-cyclobutylideneacetate, geared towards researchers, scientists, and

professionals in drug development.

Molecular Structure and Identifiers
Ethyl 2-cyclobutylideneacetate is an unsaturated ester with a cyclobutylidene ring attached

to an ethyl acetate group. Its chemical structure and key identifiers are summarized below.

Identifier Value

Molecular Formula C₈H₁₂O₂

SMILES CCOC(=O)C=C1CCC1

InChI
InChI=1S/C8H12O2/c1-2-10-8(9)6-7-4-3-5-

7/h6H,2-5H2,1H3

InChIKey FGCGWHVDPBOFJE-UHFFFAOYSA-N

IUPAC Name ethyl 2-cyclobutylideneacetate

CAS Number 27741-65-7

Molecular Structure Diagram:

Caption: 2D structure of Ethyl 2-cyclobutylideneacetate.
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Physicochemical Properties
A summary of the key physicochemical properties of Ethyl 2-cyclobutylideneacetate is

provided in the table below.

Property Value Reference

Molecular Weight 140.18 g/mol [1]

Boiling Point 128-130 °C at 2 Torr [1]

Density (Predicted) 1.124 ± 0.06 g/cm³ [1]

Synthesis Protocol: Horner-Wadsworth-Emmons
Reaction
A common and efficient method for the synthesis of α,β-unsaturated esters like Ethyl 2-
cyclobutylideneacetate is the Horner-Wadsworth-Emmons (HWE) reaction.[2][3] This reaction

involves the condensation of a phosphonate-stabilized carbanion with an aldehyde or ketone.

For the synthesis of Ethyl 2-cyclobutylideneacetate, the reactants would be cyclobutanone

and triethyl phosphonoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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